BE“GHE Foundational & Exploratory

Check Availability & Pricing

Diiodomethanesulfonic Acid Sodium Salt: A
Technical Overview of a Sparsely Documented
Compound

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals
Introduction

Diiodomethanesulfonic acid sodium salt, also known by its synonym Dimethiodal sodium, is
an organoiodine compound with the chemical formula CHI2NaOsS.[1] Despite its clear
chemical structure and registration with a CAS number of 124-88-9, this compound remains
sparsely documented in readily accessible scientific literature. This technical guide aims to
consolidate the available information on its chemical identity and provide a framework for future
research by highlighting the significant gaps in our understanding of its chemical properties and
stability.

Chemical Identity

A summary of the fundamental identifiers for diiodomethanesulfonic acid sodium salt is
provided in the table below.
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Identifier Value

Chemical Name Diiodomethanesulfonic acid sodium salt
Synonyms Dimethiodal sodium

CAS Number 124-88-9

Molecular Formula CHI2NaOsS

Molecular Weight 393.86 g/mol

Chemical Structure [2CHSOsNa

Physicochemical Properties: A Knowledge Gap

A thorough review of scientific databases and literature reveals a significant lack of quantitative
data regarding the physicochemical properties of diiodomethanesulfonic acid sodium salt.
Critical parameters essential for drug development and chemical research, such as melting
point, boiling point, solubility in various solvents (aqueous and organic), and the acid
dissociation constant (pKa) of its corresponding acid, are not publicly documented. This
absence of data prevents a comprehensive assessment of its potential applications and
handling requirements.

Stability and Decomposition

Information regarding the stability of diodomethanesulfonic acid sodium salt is not available in
the public domain. The stability of a compound, particularly under various conditions such as
temperature, light, and pH, is a critical factor in its synthesis, storage, and application. Without
experimental data, any discussion on its decomposition pathways or potential degradation
products would be purely speculative. General knowledge of related organoiodine and sulfonic
acid compounds suggests potential sensitivity to light and thermal degradation, but specific
studies on this salt are required for confirmation.

Experimental Protocols: A Call for Research

Detailed experimental protocols for the synthesis, purification, and analysis of
diiodomethanesulfonic acid sodium salt are not described in the reviewed literature. To facilitate
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further investigation into this compound, the following general methodologies, which would
require empirical optimization, are proposed.

Proposed Synthetic Workflow

A potential synthetic route could involve the iodination of methanesulfonic acid followed by
neutralization with a sodium base. The logical workflow for such a synthesis and subsequent
characterization is depicted below.
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Caption: Proposed workflow for synthesis and characterization.

Analytical Characterization Workflow

To confirm the identity and purity of synthesized diiodomethanesulfonic acid sodium salt, a
standard analytical workflow would be employed.
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Caption: Standard analytical workflow for characterization.

Signaling Pathways and Biological Activity

There is no information available in the public domain regarding the biological activity of
diiodomethanesulfonic acid sodium salt or its involvement in any signaling pathways. Its
structural similarity to other organosulfonates might suggest potential biological interactions,
but this remains an open area for investigation.

Conclusion and Future Directions

Diiodomethanesulfonic acid sodium salt is a chemical entity for which basic identification is
available but detailed scientific characterization is conspicuously absent. The lack of data on its
physicochemical properties, stability, and biological activity presents a significant barrier to its
potential application in research and development. This guide serves to highlight these
knowledge gaps and to propose a structured approach for future research. The scientific
community is encouraged to undertake systematic studies to elucidate the properties of this
compound, which would be invaluable for expanding the landscape of available chemical tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diiodomethanesulfonic Acid Sodium Salt: A Technical
Overview of a Sparsely Documented Compound]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b089858#chemical-properties-and-
stability-of-diiodomethanesulfonic-acid-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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